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Compound of Interest

Compound Name: chromozym TH

Cat. No.: B1668914

For researchers, scientists, and drug development professionals, this document provides
detailed application notes and protocols for the preparation, storage, and use of Chromozym
TH, a chromogenic substrate for serine proteases, particularly thrombin.

Introduction

Chromozym TH (Tosyl-Gly-Pro-Arg-4-nitranilide acetate) is a valuable tool for the
determination of serine protease activity, with a high specificity for thrombin.[1][2][3] The
enzymatic cleavage of Chromozym TH by thrombin releases the chromophore p-nitroaniline
(pNA), which can be quantified spectrophotometrically at 405 nm. The rate of pNA formation is
directly proportional to the thrombin activity in the sample. This document outlines the
necessary protocols for the effective use of Chromozym TH in research and development
settings.

Solution Preparation and Storage

Proper preparation and storage of Chromozym TH solutions are critical for obtaining accurate
and reproducible results. The following tables summarize the key quantitative data for the
preparation of required solutions.

Table 1: Reagent and Solution Preparation
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Solution/Reagent

Component

Concentration

Preparation
Instructions

Tris Buffer

Tris

50 mM

Dissolve 605.5 mg of
Tris and 1.33 g of
NaCl in approximately
75 mL of double-
distilled water. Adjust
the pH to 8.3 with 2 M
HCI. Bring the final
volume to 100 mL with
double-distilled water.
For preservation, 100
mg of BSA and 100
mg of sodium azide
can be added.[1]

NacCl

227 mM

Chromozym TH

Solution

Chromozym TH

1.9mM

Dissolve 5 mg of
Chromozym TH in 4
mL of double-distilled

water.[1]

Table 2: Solution Storage and Stability

Solution

Storage Temperature

Stability

Chromozym TH (powder)

+15to +25°C

Stable through the expiry date
on the label.[1]

Tris Buffer

+2 to +8°C

At least 3 months (with

preservative).[1]

Chromozym TH Solution (1.9

mM)

+2t0 +8°C

At least 4 weeks.[1][2][3]

Experimental Protocols
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This section provides a detailed methodology for a typical thrombin activity assay using
Chromozym TH.

Thrombin Activity Assay Protocol

This protocol is designed for a total assay volume of 3.2 mL in a plastic cuvette.
Materials:
o Tris Buffer (50 mM Tris, 227 mM NaCl, pH 8.3)
e Chromozym TH Solution (1.9 mM)
o Sample containing thrombin
e Spectrophotometer capable of measuring absorbance at 405 nm
e Plastic cuvettes (1 cm light path)
o Water bath or heating block set to +25°C
o Pipettes
Procedure:
e Prepare the Reaction Mixture:
o In a plastic cuvette, add 2.8 mL of Tris buffer.[1]
o Add 0.3 mL of Chromozym TH solution.[1]
o Temperature Equilibration:
o Mix the contents of the cuvette gently.
o Incubate the cuvette at +25°C until the solution reaches this temperature.[1]

¢ |nitiate the Reaction:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1668914?utm_src=pdf-body
https://www.benchchem.com/product/b1668914?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/231/619/chromth-ro.pdf
https://www.benchchem.com/product/b1668914?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/231/619/chromth-ro.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/231/619/chromth-ro.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Start the reaction by adding 0.1 mL of the sample containing thrombin to the cuvette.[1]

¢ Measurement:

o Mix immediately and start monitoring the change in absorbance at 405 nm against a blank
(air or buffer).[1]

o Record the absorbance at regular intervals to determine the linear range of the reaction.
e Data Analysis:

o Calculate the change in absorbance per minute (AA/minute) from the linear portion of the
curve.[1]

o The thrombin activity can be calculated using the molar extinction coefficient of p-
nitroaniline (€405 = 10.4 L mmol~* cm™1).[1]

Visualized Workflows and Pathways

The following diagrams illustrate the key processes involved in the use of Chromozym TH.
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Thrombin Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chromozym TH: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668914#chromozym-th-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1668914#chromozym-th-solution-preparation-and-storage
https://www.benchchem.com/product/b1668914#chromozym-th-solution-preparation-and-storage
https://www.benchchem.com/product/b1668914#chromozym-th-solution-preparation-and-storage
https://www.benchchem.com/product/b1668914#chromozym-th-solution-preparation-and-storage
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668914?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

